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Compound of Interest

Compound Name: GR 128107

Cat. No.: B15616916

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling GR 128107. Based on available data, GR 128107 is
identified as Povorcitinib (also known as INCB054707), a potent and selective JAK1 inhibitor.[1]
[2] While safety data sheets indicate that Povorcitinib is not classified as a hazardous
substance or mixture, adherence to standard laboratory safety protocols is essential to ensure
a safe working environment.[3][4]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are paramount to minimize exposure and ensure personal
safety. The following table summarizes the recommended PPE for handling GR 128107
(Povorcitinib).
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PPE Category Item Specification
) Chemical-resistant gloves
Hand Protection Gloves o
(e.g., nitrile rubber).
ANSI Z87.1 certified safety
Eye Protection Safety Glasses/Goggles glasses with side shields or
chemical splash goggles.
Body Protection Lab Coat Standard laboratory coat.
Use in a well-ventilated area. If
dust or aerosol formation is
) ) ) likely, a NIOSH-approved
Respiratory Protection Not generally required

respirator may be necessary
based on a formal risk

assessment.[3][4]

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining the integrity of
the compound and ensuring a safe laboratory environment.

Handling:

e Ventilation: Handle GR 128107 (Povorcitinib) in a well-ventilated area, such as a chemical
fume hood, especially when manipulating the solid form to avoid inhalation of any dust.[3][4]

¢ Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.[3]

e Aerosol and Dust Formation: Minimize the generation of dust and aerosols during handling.

[3]
Storage:
o Temperature: Store the solid compound at -20°C for long-term stability.[2]

e In Solvent: If dissolved in a solvent, store at -80°C.[1]
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o Container: Keep the container tightly sealed.

e Incompatibilities: Avoid strong oxidizing agents.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

o Waste Characterization: Although not classified as hazardous, it is prudent to treat all
chemical waste as potentially hazardous.

» Containerization: Collect waste GR 128107 (Povorcitinib) and any contaminated materials
(e.g., gloves, weighing paper) in a designated, properly labeled, and sealed waste container.

» Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service. Do not dispose of it down the drain or in the general trash. Follow all
federal, state, and local environmental regulations.

Experimental Workflow: Safe Handling of GR 128107
(Povorcitinib)

The following diagram outlines the standard workflow for safely handling GR 128107
(Povorcitinib) in a laboratory setting.
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Figure 1. A flowchart depicting the safe handling workflow for GR 128107 (Povorcitinib).
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Povorcitinib (INCB054707) Signaling Pathway
Inhibition
Povorcitinib is a selective inhibitor of Janus kinase 1 (JAK1). The JAK-STAT signaling pathway

is crucial for mediating the effects of numerous cytokines and growth factors involved in
inflammation and immunity. Povorcitinib exerts its therapeutic effect by blocking this pathway.
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Figure 2. The inhibitory effect of Povorcitinib on the JAK1-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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